Cas no 1448028-63-4 (2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide
• CAS No: 1448028-63-4
• MF: C₂₀H₂₅ClN₄O₂
• MW: 388.891103506088
• CID: 6491657
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-2-methylpropanamide

• Inchi： 1S/C20H25ClN4O2/c1-13-17(14(2)23-19(22-13)25-11-5-6-12-25)24-18(26)20(3,4)27-16-9-7-15(21)8-10-16/h7-10H,5-6,11-12H2,1-4H3,(H,24,26)
• InChI Key： HBWNISJYTPHCLG-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N2CCCC2)N=C1C)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Additional information on 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide

Introduction to 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide (CAS No. 1448028-63-4)

2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide (CAS No. 1448028-63-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of molecules known as pyrimidine derivatives. The unique structural features of this compound, including the presence of a chlorophenyl group, a pyrrolidine ring, and a methylpropanamide moiety, contribute to its potential therapeutic applications.

The development and study of 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific biological pathways. The compound's structure suggests that it may interact with key enzymes and receptors involved in inflammatory responses, making it a valuable candidate for further investigation.

In the context of drug discovery, the synthesis and characterization of 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide have been extensively documented. The synthesis typically involves multi-step reactions, including the formation of the pyrimidine core and the subsequent attachment of the various functional groups. The use of modern synthetic techniques and advanced analytical methods has enabled researchers to produce this compound with high purity and yield.

The biological activity of 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide has been evaluated through a series of in vitro and in vivo studies. In vitro assays have demonstrated that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may be effective in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In vivo studies have further corroborated these findings. Animal models have shown that administration of 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-methylpropanamide leads to a significant reduction in inflammation markers and improved clinical outcomes. These results highlight the compound's potential as a therapeutic agent and warrant further clinical investigation.

The pharmacokinetic properties of 2-(4-chlorophenoxy)-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-y-l2-methylpropanamide have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and exhibits good bioavailability, which is crucial for its effectiveness as an oral medication.

Safety is a critical aspect of any drug candidate, and extensive toxicity studies have been conducted on 2-(4-chlorophenoxy)-N - 4 , 6 - dimethyl - 2 - ( pyrrolidin - 1 - yl ) pyrimidin - 5 - yl - 2 - methylpropanamide. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further safety assessments are necessary to ensure its long-term safety in human subjects.

The potential applications of 2-(4-chlorophenoxy)-N - 4 , 6 - dimethyl - 2 - ( pyrrolidin - 1 - yl ) pyrimidin - 5 - yl - 2 - methylpropanamide extend beyond anti-inflammatory therapy. Research is ongoing to explore its efficacy in other therapeutic areas, such as cancer treatment and neurodegenerative diseases. The compound's ability to modulate multiple biological pathways makes it a versatile candidate for drug development.

In conclusion, 2-(4-chlorophenoxy)-N - 4 , 6 - dimethyl - 2 - ( pyrrolidin - 1 - yl ) pyrimidin - 5 - yl - 2 - methylpropanamide (CAS No. 1448028 - 63 - 4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover additional applications and refine its use in clinical settings.